Cas no 933743-82-9 (3-{3-(dimethylamino)methylphenyl}propanoic acid)

• Product Name: 3-{3-(dimethylamino)methylphenyl}propanoic acid
• CAS No: 933743-82-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5764259
• PubChem ID: 19830918
• Update Time: 2023-11-28

3-{3-(dimethylamino)methylphenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1854010
• 933743-82-9
• SCHEMBL9871060
• 3-{3-[(dimethylamino)methyl]phenyl}propanoic acid
• 3-{3-(dimethylamino)methylphenyl}propanoic acid

• Inchi： 1S/C12H17NO2/c1-13(2)9-11-5-3-4-10(8-11)6-7-12(14)15/h3-5,8H,6-7,9H2,1-2H3,(H,14,15)
• InChI Key： MJWHUGMPZLZJHI-UHFFFAOYSA-N
• SMILES： OC(CCC1=CC=CC(=C1)CN(C)C)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids